Cas no 62489-04-7 (Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-)

• Product Name: Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
• CAS No: 62489-04-7
• MF: C₁₈H₁₃NO₆S₂
• MW: 403.42892241478
• CID: 443019
• PubChem ID: 20360599
• Update Time: 2025-04-19

Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
• 1-[4-(benzenesulfonyl)phenyl]sulfonyl-4-nitrobenzene
• 62489-04-7
• SCHEMBL11655146
• 1-(Benzenesulfonyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
• DTXSID20606028

• Inchi： 1S/C18H13NO6S2/c20-19(21)14-6-8-16(9-7-14)27(24,25)18-12-10-17(11-13-18)26(22,23)15-4-2-1-3-5-15/h1-13H
• InChI Key： FFMLXDBGTYARNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 403.01849
• Monoisotopic Mass: 403.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 111.42